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Compound of Interest

Compound Name: Himandridine

Cat. No.: B3025988

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the known physicochemical properties of
Himandridine, a complex alkaloid isolated from plants of the Galbulimima species.[1][2] The
information presented herein is intended to support research and development activities
involving this natural product.

Core Physicochemical Properties

Quantitative data for Himandridine are summarized in the table below for ease of reference
and comparison.
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Property Value Source
Molecular Formula C30H37NO7 [1112][3]
Molecular Weight 523.6 g/mol [1]
523.62 g/mol [21[31[4]

Appearance Solid [1]
Purity >95% [1][2]

- Soluble in ethanol, methanol,
Solubility DMF, and DMSO 12l

Storage Temperature -20°C [11[3]

Note: Specific experimental data for melting point, boiling point, and pKa are not readily
available in published literature. General experimental protocols for determining these
properties for alkaloids are provided in the following sections.

Experimental Protocols

The following are detailed methodologies for key experiments to determine the
physicochemical properties of alkaloids like Himandridine.

Solubility Determination (Shake-Flask Method)

The shake-flask method is a widely accepted technique for determining the equilibrium
solubility of a compound.[4]

e Preparation of a Saturated Solution: An excess amount of the solid compound
(Himandridine) is added to a known volume of the selected solvent in a sealed,
temperature-controlled container (e.g., a glass vial or flask).[4]

o Equilibration: The container is agitated, for instance, using a shaker or magnetic stirrer, at a
constant temperature for an extended period (typically 24-72 hours) to ensure that
equilibrium is reached between the dissolved and undissolved solute.[4]
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e Phase Separation: Once equilibrium is established, the undissolved solid is separated from
the saturated solution. This is commonly achieved through centrifugation followed by careful
filtration using a chemically inert filter, such as a PTFE syringe filter, that does not absorb the
solute.[4]

e Quantification of Solute: The concentration of the solute in the clear, saturated filtrate is then
determined using a suitable analytical technique. High-Performance Liquid Chromatography
(HPLC) is a common and accurate method for this purpose.[4] A calibration curve is
generated using standard solutions of the compound at known concentrations to ensure
accurate quantification.

o Data Reporting: The solubility is typically reported in units of mass per volume (e.g., mg/mL)
or molarity (mol/L) at the specified temperature.[4]

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid can be determined by introducing a small amount of the
substance into a capillary tube and heating it slowly.[5]

Sample Preparation: A small amount of the dry, powdered sample is packed into a capillary
tube to a height of about 3 mm.[5]

o Apparatus Setup: The capillary tube is placed in a heating apparatus, such as a Mel-Temp
apparatus or a Thiele tube, along with a calibrated thermometer.[5]

o Heating: The sample is heated at a slow, controlled rate, typically around 1-2°C per minute,
as it approaches the melting point.[5]

o Observation: The temperatures at which the first drop of liquid appears (onset of melting)
and at which the entire solid has turned into a clear liquid (completion of melting) are
recorded. This provides the melting point range.[5] A pure compound will have a sharp
melting point range of about 0.5-1°C.[5]

Boiling Point Determination (Distillation Method)

For non-volatile solids like Himandridine, the boiling point is not a relevant parameter under
normal conditions. However, for volatile liquid alkaloids, a simple distillation can be used.[2][6]
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o Apparatus Setup: A distillation apparatus is assembled with the sample in a distilling flask,
along with a few boiling chips or a stir bar.[2] A thermometer is positioned so that the top of
the bulb is level with the bottom of the side-arm of the distilling flask.

o Heating: The sample is heated until it boils, and the vapor rises and condenses in the
condenser.

o Temperature Reading: The temperature is recorded when the vapor is continuously
condensing and dripping into the receiving flask. This temperature, at a constant rate of
distillation, is the boiling point.[2]

o Pressure Correction: The atmospheric pressure should be recorded as the boiling point
varies with pressure.

Visualizations
Experimental Workflow: Solubility Determination
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Caption: Generalized workflow for determining equilibrium solubility using the shake-flask
method.

Disclaimer: There are no specific reports of Himandridine's biological activity in the reviewed
literature, which precludes the creation of a signaling pathway diagram.[2] The experimental
protocols provided are general methods and may need to be adapted for the specific
characteristics of Himandridine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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